Cas no 33739-27-4 (Cyclohexanone,2-[(diphenylamino)methylene]-)

Cyclohexanone,2-[(diphenylamino)methylene]- structure
33739-27-4 structure
Product Name:Cyclohexanone,2-[(diphenylamino)methylene]-
CAS No:33739-27-4
MF:C19H19NO
MW:277.360265016556
CID:323747
PubChem ID:5477418
Update Time:2025-04-19

Cyclohexanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,2-[(diphenylamino)methylene]-
    • (2E)-2-[(N-phenylanilino)methylidene]cyclohexan-1-one
    • NSC315569
    • 33739-27-4
    • DTXSID80420429
    • NSC-315569
    • Inchi: 1S/C19H19NO/c21-19-14-8-7-9-16(19)15-20(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-6,10-13,15H,7-9,14H2/b16-15+
    • InChI Key: AUNZIONSDILFEY-FOCLMDBBSA-N
    • SMILES: O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCC1

Computed Properties

  • Exact Mass: 277.14677
  • Monoisotopic Mass: 277.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.192
  • Boiling Point: 417.6°Cat760mmHg
  • Flash Point: 156.3°C
  • Refractive Index: 1.677
  • PSA: 20.31
  • LogP: 4.85170
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